Cortisol, also known as hydrocortisone, is a glucocorticoid produced by the adrenal gland. This stable labeled internal standard is suitable for quantitation of cortisol levels in whole blood by LC-MS/MS for newborn screening of congenital adrenal hyperplasia (CAH) and in serum or plasma by LC-MS/MS for determination of several diseases including Cushing′s syndrome, Addison′s disease, and Sheehan′s syndrome.
An isotope labelled of Hydrocortisone. Hydrocortisone can be used for the treatment of adrenocortical insufficiency, adrenogenital syndrome, high blood calcium, thyroiditis, rheumatoid arthritis, dermatitis, asthma, and COPD.
Cortisol-9,11,12,12-d4
CAS No.: 73565-87-4
Cat. No.: VC0196582
Molecular Formula: C21H30O5
Molecular Weight: 364.5 g/mol
Purity: 95% by HPLC; 98% atom D
* For research use only. Not for human or veterinary use.
| CAS No. | 73565-87-4 |
|---|---|
| Molecular Formula | C21H30O5 |
| Molecular Weight | 364.5 g/mol |
| IUPAC Name | (8R,9R,10R,13R,17R)-8,9-dideuterio-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15?,16?,18+,19+,20-,21+/m1/s1/i14D,18D |
| Standard InChI Key | JYGXADMDTFJGBT-SSWZDPBISA-N |
| Isomeric SMILES | [2H][C@]12CCC3=CC(=O)CC[C@@]3([C@@]1(C(C[C@@]4(C2CC[C@@]4(C(=O)CO)O)C)O)[2H])C |
| SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O |
Chemical Properties and Structure
Cortisol-9,11,12,12-d4 is characterized by its specific molecular composition and physical properties. The compound retains the biological properties of natural cortisol while incorporating deuterium atoms that provide distinct mass spectrometric properties, making it useful as an internal standard in analytical methods.
Basic Chemical Information
The chemical identity and fundamental properties of Cortisol-9,11,12,12-d4 are summarized in Table 1.
| Property | Information |
|---|---|
| Molecular Formula | C21H26D4O5 |
| Molecular Weight | 366.48-366.49 g/mol |
| CAS Number | 73565-87-4 |
| Unlabeled CAS Number | 50-23-7 |
| Chemical Purity | 98% |
| Isotopic Enrichment | 98 atom % D |
The molecular structure consists of the standard cortisol steroid backbone (pregn-4-ene-3,20-dione) with three hydroxyl groups at positions 11β, 17α, and 21, and notably four deuterium atoms at positions 9, 11, 12, and 12 .
Synonyms and Nomenclature
Due to the complexity of steroid nomenclature, Cortisol-9,11,12,12-d4 is known by several systematic and common names in scientific literature and commercial catalogs.
Alternative Names and Identifiers
The compound is identified through various nomenclature systems and trade names, as listed in Table 2.
These various names reflect different naming conventions in chemistry and specific contexts in which the compound is used. The systematic names provide precise structural information, while common names offer more practical terminology for routine laboratory use .
Applications and Research Uses
Cortisol-9,11,12,12-d4 serves as an essential tool in various scientific fields, particularly in analytical chemistry and biomedical research.
Analytical Applications
The compound is predominantly used as an internal standard in mass spectrometry-based analytical methods. The deuterium labeling creates a mass shift that allows researchers to distinguish between the labeled and unlabeled compound while maintaining nearly identical chemical behavior .
Mass spectrometry applications include:
-
Quantification of endogenous cortisol in biological samples
-
Pharmacokinetic studies of cortisol and related compounds
-
Method validation for steroid hormone analysis
-
Quality control in clinical laboratories
The deuterium labeling provides a reliable internal standard that co-elutes with natural cortisol but can be distinguished by its mass difference, making it invaluable for accurate quantification in complex biological matrices .
Biomedical Research Applications
As a labeled analog of cortisol, this compound is used in various biomedical research contexts:
-
Metabolism studies tracking the metabolic fate of cortisol
-
Stress response research examining cortisol production and clearance
-
Adrenal function studies in both healthy and pathological states
-
Environmental analysis for detecting cortisol as an environmental contaminant
| Supplier | Package Size | Price (USD) | Availability |
|---|---|---|---|
| Cambridge Isotope Laboratories | 0.1 mg | $595 | In stock |
| Cambridge Isotope Laboratories | 0.01 g | $1433 | Low stock |
| Sigma-Aldrich | 5 mg | $962 | Available as of April 1, 2025 |
These pricing structures reflect the specialized nature of isotopically labeled compounds and their high production costs .
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume